Cas no 1365570-36-0 (7-Azaspiro[3.5]nonan-2-one)

• Product Name: 7-Azaspiro[3.5]nonan-2-one
• CAS No: 1365570-36-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD21603787
• CID: 2145835
• PubChem ID: 51358337
• Update Time: 2025-05-26

7-Azaspiro[3.5]nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonan-2-one
• 7-Aza-spiro[3.5]nonan-2-one
• RQQHBATVNAPEIV-UHFFFAOYSA-N
• FCH1564017
• AM20070590
• SCHEMBL10068052
• CS-0185232
• EN300-2485443
• DB-359709
• DTXSID501311689
• 1365570-36-0
• SB43098
• G64740

• MDL： MFCD21603787
• Inchi： 1S/C8H13NO/c10-7-5-8(6-7)1-3-9-4-2-8/h9H,1-6H2
• InChI Key： RQQHBATVNAPEIV-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCNCC2)C1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: -0.1

Additional information on 7-Azaspiro[3.5]nonan-2-one

Comprehensive Overview of 7-Azaspiro[3.5]nonan-2-one (CAS No. 1365570-36-0): Structure, Applications, and Future Perspectives

The compound 7-Azaspiro[3.5]nonan-2-one (CAS No. 1365570-36-0) is a spirocyclic organic molecule featuring a unique 7-azaspiro[3.5]nonane core. Its structural complexity and functional versatility make it a valuable intermediate in pharmaceutical and agrochemical research. The spirocyclic scaffold is increasingly sought after due to its ability to enhance molecular rigidity, improve bioavailability, and modulate target selectivity—properties critical for drug discovery.

Recent trends in medicinal chemistry highlight the growing demand for spirocyclic compounds like 7-Azaspiro[3.5]nonan-2-one. Researchers are particularly interested in its potential as a building block for kinase inhibitors, GPCR modulators, and CNS-active agents. The compound’s nitrogen-containing spirocycle aligns with the industry’s shift toward three-dimensional, saturation-rich frameworks, which are linked to higher clinical success rates compared to flat aromatic systems.

From a synthetic perspective, CAS No. 1365570-36-0 offers opportunities for diversification via reactions at the ketone group or the spirocyclic nitrogen. Its spiro[3.5]nonane skeleton is also a strategic feature for fragment-based drug design (FBDD), where rigid cores are used to optimize ligand efficiency. Notably, this compound has been referenced in patents exploring treatments for neurodegenerative diseases—a hot topic given the rising global prevalence of conditions like Alzheimer’s.

Environmental and regulatory considerations further elevate the relevance of 7-Azaspiro[3.5]nonan-2-one. Unlike traditional heterocycles requiring hazardous reagents, modern synthetic routes to this compound emphasize green chemistry principles, such as catalytic hydrogenation and solvent-free cyclization. This aligns with the pharmaceutical industry’s push toward sustainable manufacturing—a key concern for ESG-focused investors.

In material science, derivatives of 1365570-36-0 have shown promise as ligands for metal-organic frameworks (MOFs) or as chiral auxiliaries in asymmetric synthesis. The compound’s spirocyclic rigidity could address challenges in polymer stability, a recurring theme in forums discussing high-performance materials for aerospace or electronics.

Looking ahead, the demand for 7-Azaspiro[3.5]nonan-2-one is projected to grow alongside advancements in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its structural attributes—such as the bridged bicyclic system—make it a candidate for degrading "undruggable" targets, a frequent search query among oncology researchers. Suppliers and contract manufacturers should note its inclusion in custom synthesis requests, particularly for academic labs exploring novel scaffold hopping strategies.